Cas no 2229480-05-9 (2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)prop-2-enoic acid)

• Product Name: 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)prop-2-enoic acid
• CAS No: 2229480-05-9
• MF: C₁₄H₁₆FNO₄
• MW: 281.279547691345
• CID: 6283956
• PubChem ID: 165966179
• Update Time: 2025-10-12

2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)prop-2-enoic acid
• EN300-1891474
• 2229480-05-9
• 2-(2-{[(tert-butoxy)carbonyl]amino}-5-fluorophenyl)prop-2-enoic acid

• Inchi： 1S/C14H16FNO4/c1-8(12(17)18)10-7-9(15)5-6-11(10)16-13(19)20-14(2,3)4/h5-7H,1H2,2-4H3,(H,16,19)(H,17,18)
• InChI Key： FIGHHNBYABNEAF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=C)C(=O)O)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 281.10633615g/mol
• Monoisotopic Mass: 281.10633615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)prop-2-enoic acid

Comprehensive Overview of 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)prop-2-enoic acid (CAS No. 2229480-05-9)

2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)prop-2-enoic acid (CAS No. 2229480-05-9) is a fluorinated organic compound with significant applications in pharmaceutical research and fine chemical synthesis. This compound features a tert-butoxycarbonyl (Boc) protected amine group and a propenoic acid moiety, making it a versatile intermediate for drug discovery. Its unique structure, combining a fluorophenyl ring with an acrylic acid derivative, has attracted attention in medicinal chemistry, particularly for designing kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for fluorinated building blocks like CAS No. 2229480-05-9 has surged due to their role in optimizing drug bioavailability and metabolic stability. Researchers frequently search for "Boc-protected fluorophenyl compounds" or "acrylic acid derivatives in drug synthesis," reflecting the compound's relevance in modern small-molecule therapeutics. Its 5-fluorophenyl group is particularly noteworthy, as fluorination is a key strategy in pharmacophore design to enhance binding affinity and selectivity.

The synthesis of 2-(2-{(tert-butoxy)carbonylamino}-5-fluorophenyl)prop-2-enoic acid typically involves multi-step organic reactions, including Boc protection, Pd-catalyzed coupling, and carboxylation. These methods align with green chemistry trends, addressing queries like "sustainable synthesis of fluorinated intermediates." Analytical characterization via NMR, HPLC, and mass spectrometry ensures high purity, critical for preclinical studies.

Beyond pharmaceuticals, this compound is explored in material science, such as designing photoactive polymers or metal-organic frameworks (MOFs). Its conjugated double bond enables polymerization, a topic gaining traction in searches for "functional monomers for smart materials." However, handling requires standard organic lab precautions, emphasizing inert atmospheres for stability.

In conclusion, CAS No. 2229480-05-9 exemplifies the intersection of fluorine chemistry and drug development. Its adaptability to high-throughput screening and structure-activity relationship (SAR) studies positions it as a valuable tool for innovators tackling challenges like targeted cancer therapies and neurodegenerative disease modulators.